![molecular formula C14H12Cl2N4O2 B2547252 N'-[(1E)-{[(2,4-dichlorophenyl)methoxy]amino}methylidene]pyridine-4-carbohydrazide CAS No. 338791-43-8](/img/structure/B2547252.png)
N'-[(1E)-{[(2,4-dichlorophenyl)methoxy]amino}methylidene]pyridine-4-carbohydrazide
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Description
N'-[(1E)-{[(2,4-dichlorophenyl)methoxy]amino}methylidene]pyridine-4-carbohydrazide is a useful research compound. Its molecular formula is C14H12Cl2N4O2 and its molecular weight is 339.18. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
This compound belongs to a broader category of substances that have been synthesized and evaluated for potential pharmacological activities. For example, the synthesis of Schiff’s bases and 2-azetidinones of isonicotinyl hydrazone derivatives has been investigated for their antidepressant and nootropic activities. Schiff bases derived from pyridine-4-carbohydrazide have shown significant antidepressant activity, highlighting the potential of these compounds in central nervous system (CNS) applications (Thomas et al., 2016).
Coordination Chemistry and Spectroscopy
In coordination chemistry, derivatives of pyridinecarbohydrazide have been studied for their ability to bind to metal ions, such as iron(III). These studies are crucial for understanding the coordination properties and designing metal complexes with potential applications in catalysis, magnetic materials, and as probes in biochemistry (Benković et al., 2020).
Molecular Structure and Hydrogen Bonding
Research on Schiff bases related to pyridine-4-carbohydrazide also focuses on their molecular structures, specifically the hydrogen bonding characteristics. These studies are fundamental for drug design, as hydrogen bonding plays a critical role in drug-target interactions (Kala et al., 2016).
Corrosion Inhibition
Compounds structurally similar to N'-[(1E)-{[(2,4-dichlorophenyl)methoxy]amino}methylidene]pyridine-4-carbohydrazide have been evaluated for their corrosion inhibition properties, particularly in protecting metals against corrosion in acidic environments. These findings are significant for industrial applications where corrosion resistance is crucial (Paul et al., 2020).
Magnetic Studies and Material Science
The synthesis of Schiff bases and their metal complexes has been explored for their magnetic properties. These studies contribute to the field of material science, particularly in developing new magnetic materials that could be used in data storage technologies (Mandal et al., 2011).
properties
IUPAC Name |
N-[(E)-[(2,4-dichlorophenyl)methoxyamino]methylideneamino]pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12Cl2N4O2/c15-12-2-1-11(13(16)7-12)8-22-19-9-18-20-14(21)10-3-5-17-6-4-10/h1-7,9H,8H2,(H,18,19)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTMZJAUQDVSAPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)CONC=NNC(=O)C2=CC=NC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1Cl)Cl)CON/C=N/NC(=O)C2=CC=NC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12Cl2N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-[(1E)-{[(2,4-dichlorophenyl)methoxy]amino}methylidene]pyridine-4-carbohydrazide |
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